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Compound of Interest

Compound Name: 1-(2,4-Dimethoxyphenyl)guanidine

CAS No.: 827572-25-8

Cat. No.: B1414958

Get Quote

Executive Summary & Molecule Profile
1-(2,4-Dimethoxyphenyl)guanidine is an electron-rich aryl guanidine. Unlike unsubstituted

phenylguanidines, the presence of methoxy groups at the ortho and para positions significantly

increases the electron density on the guanidine nitrogen via resonance and inductive effects.

This modification tunes the molecule's pKa and nucleophilicity, positioning it as a "Superbase"

analog with distinct solubility and reactivity profiles.
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Property Specification

Chemical Name 1-(2,4-Dimethoxyphenyl)guanidine

CAS Number 827572-25-8

Molecular Formula C₉H₁₃N₃O₂

Molecular Weight 195.22 g/mol

Estimated pKa (Conj. Acid)
~11.5 - 12.5 (Higher than DPG due to +M effect

of OMe)

Physical State White to off-white crystalline solid

Solubility
Soluble in DMSO, DMF, Methanol, THF;

Sparingly soluble in Water, Toluene

Primary Applications
Organocatalytic ROP, Epoxy Latent Curing, PU

Catalysis

Application 1: Organocatalytic Ring-Opening
Polymerization (ROP)
Scientific Rationale
Guanidines are powerful organocatalysts for the ROP of cyclic esters (e.g., Lactide,

-Caprolactone).[1] The mechanism involves a bifunctional activation:

Hydrogen Bonding: The guanidine N-H donates a proton to the carbonyl oxygen of the

monomer (activating the electrophile).

Base Activation: The imine nitrogen accepts a proton from the initiating alcohol (activating

the nucleophile).

Why DMPG? The 2,4-dimethoxy groups make DMPG a stronger base than standard DPG,

potentially increasing the rate of polymerization (

) while maintaining control over dispersity (
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).

Protocol: ROP of L-Lactide
Materials:

Monomer: L-Lactide (Recrystallized from dry toluene x2, stored in glovebox).

Initiator: Benzyl Alcohol (BnOH) (Distilled over CaH₂, stored over molecular sieves).

Catalyst: 1-(2,4-Dimethoxyphenyl)guanidine (DMPG) (Dried under vacuum at 40°C for

12h).

Solvent: Dichloromethane (DCM) or THF (Anhydrous).

Step-by-Step Methodology:

Inert Atmosphere Setup: Perform all operations in a Nitrogen-filled glovebox or using

standard Schlenk techniques.

Stock Solutions:

Prepare a 1.0 M solution of L-Lactide in DCM.

Prepare a 0.1 M solution of DMPG in DCM.

Prepare a 0.1 M solution of BnOH in DCM.

Reaction Assembly:

In a flame-dried Schlenk tube equipped with a magnetic stir bar, combine:

1.0 mL L-Lactide solution (1.0 mmol).

100

L BnOH solution (0.01 mmol) -> Target DP = 100.

Note: Ensure the monomer-to-initiator ratio ([M]₀/[I]₀) is accurate for targeted molecular

weight.
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Initiation:

Add 50

L DMPG catalyst solution (0.005 mmol, 0.5 mol% relative to monomer).

Start Timer immediately.

Polymerization:

Stir at room temperature (25°C).

Monitor conversion by taking aliquots for ¹H NMR (checking the methine proton shift from

5.0 ppm in monomer to 5.2 ppm in polymer).

Termination:

Quench the reaction with excess benzoic acid (dissolved in DCM) or wet methanol.

Purification:

Precipitate the polymer into cold methanol (10x volume of reaction mixture).

Filter and dry under vacuum at 40°C.

Data Analysis & Visualization (ROP Mechanism)
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Click to download full resolution via product page

Figure 1: Proposed bifunctional activation mechanism of Lactide ROP by DMPG.

Application 2: Thermal Latent Curing of Epoxy
Resins
Scientific Rationale
Substituted guanidines are excellent latent curing agents for epoxy resins (e.g., DGEBA). At

room temperature, the steric hindrance of the 2,4-dimethoxyphenyl group prevents rapid

reaction (latency). Upon heating (typically >100°C), the molecule becomes mobile and

nucleophilic enough to attack the epoxide ring, initiating cross-linking.

Advantage: The electron-donating methoxy groups make DMPG a more active accelerator than

DPG once the thermal threshold is crossed, leading to faster cure times at elevated

temperatures ("Snap-Cure" potential).

Protocol: One-Pot Latent Curing Formulation
Materials:

Resin: Diglycidyl ether of bisphenol A (DGEBA, EEW ~185-190).

Hardener/Accelerator: DMPG (Micronized powder, <10

m particle size).

Solvent (Optional): Acetone (for solvent casting) or None (for bulk).

Step-by-Step Methodology:

Dispersion:

Weigh 100 parts by weight (pbw) of DGEBA resin.

Add 5-8 pbw of micronized DMPG.
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Note: DMPG is solid; effective dispersion is critical. Use a three-roll mill or high-shear

mixer (Cowles) to ensure homogeneity.

Degassing:

Place the mixture in a vacuum chamber at room temperature for 20 minutes to remove

entrapped air bubbles.

Latency Test (Shelf-Life):

Store a small aliquot at 25°C. Measure viscosity daily. A stable viscosity for >1 week

indicates good latency.

Curing Profile (DSC Analysis):

Instrument: Differential Scanning Calorimeter (DSC).

Method: Dynamic scan from 25°C to 250°C at 10°C/min.

Output: Identify

(Onset Temperature) and

(Peak Exotherm).

Expected:

should be approx. 110-130°C.

Thermal Curing:

Cast the resin into a mold.

Cure Cycle: Heat to 120°C for 1 hour, then post-cure at 150°C for 2 hours.

Data Analysis: Curing Kinetics
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Parameter Description Expected Trend vs. DPG

Temperature where cure starts
Slightly Lower (More reactive

due to OMe)

Total heat of reaction Comparable (~300-400 J/g)

Glass Transition Temp of cured

network

High (>130°C) due to rigid

aromatic ring

Latency Stability at 25°C
Good (Steric hindrance of 2-

OMe protects N)

Characterization & Quality Control
To ensure the integrity of the DMPG reagent before use in sensitive polymerizations:

¹H NMR (DMSO-d₆, 400 MHz):

Look for methoxy protons (singlets) around

3.7 - 3.8 ppm.

Aromatic protons:

6.5 - 7.0 ppm (multiplets).

Guanidine N-H protons: Broad singlets, often exchangeable, around

5.0 - 8.0 ppm depending on tautomer.

Melting Point:

Verify purity. Sharp melting point indicates high crystalline purity. Broad range implies

moisture or degradation.

Safety & Handling (E-E-A-T)
Hazard: Guanidines are organic bases and can be skin/eye irritants.
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Storage: Hygroscopic. Store in a desiccator or glovebox. Moisture absorption will deactivate

the catalyst in ROP applications (acting as a chain transfer agent).

PPE: Wear nitrile gloves, safety goggles, and lab coat. Handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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